Cas no 2757905-52-3 (4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid)
4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-35095115
- 2757905-52-3
- 4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid
- 4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid
-
- Inchi: 1S/C12H12BrF2NO4/c1-12(2,3)20-11(19)16-9-5(13)4-6(14)7(8(9)15)10(17)18/h4H,1-3H3,(H,16,19)(H,17,18)
- InChI Key: WCHHGFJAFXOXIA-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C(=O)O)C(=C1NC(=O)OC(C)(C)C)F)F
Computed Properties
- Exact Mass: 350.99178g/mol
- Monoisotopic Mass: 350.99178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 75.6Ų
4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-35095115-1g |
4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid |
2757905-52-3 | 1g |
$699.0 | 2023-09-03 | ||
| Enamine | EN300-35095115-5g |
4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid |
2757905-52-3 | 5g |
$2028.0 | 2023-09-03 | ||
| Enamine | EN300-35095115-10g |
4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid |
2757905-52-3 | 10g |
$3007.0 | 2023-09-03 | ||
| Enamine | EN300-35095115-0.05g |
4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid |
2757905-52-3 | 95.0% | 0.05g |
$587.0 | 2025-03-18 | |
| Enamine | EN300-35095115-0.1g |
4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid |
2757905-52-3 | 95.0% | 0.1g |
$615.0 | 2025-03-18 | |
| Enamine | EN300-35095115-0.25g |
4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid |
2757905-52-3 | 95.0% | 0.25g |
$642.0 | 2025-03-18 | |
| Enamine | EN300-35095115-0.5g |
4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid |
2757905-52-3 | 95.0% | 0.5g |
$671.0 | 2025-03-18 | |
| Enamine | EN300-35095115-1.0g |
4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid |
2757905-52-3 | 95.0% | 1.0g |
$699.0 | 2025-03-18 | |
| Enamine | EN300-35095115-2.5g |
4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid |
2757905-52-3 | 95.0% | 2.5g |
$1370.0 | 2025-03-18 | |
| Enamine | EN300-35095115-5.0g |
4-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,6-difluorobenzoic acid |
2757905-52-3 | 95.0% | 5.0g |
$2028.0 | 2025-03-18 |
4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid
Comprehensive Overview of 4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid (CAS No. 2757905-52-3)
4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid (CAS No. 2757905-52-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzoic acid derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of bromo and difluoro substituents, along with the tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate for synthesizing complex molecules.
In recent years, the demand for fluorinated compounds like 4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid has surged due to their unique physicochemical properties. Fluorination is a key strategy in modern medicinal chemistry, as it enhances metabolic stability, bioavailability, and binding affinity to target proteins. Researchers frequently search for "Boc-protected amino acids" and "difluorobenzoic acid derivatives" to explore their applications in peptide synthesis and small-molecule drug development.
The compound's CAS No. 2757905-52-3 is often referenced in patent literature and academic journals, particularly in studies focusing on kinase inhibitors and GPCR modulators. Its structural features, including the electron-withdrawing bromo and fluoro groups, contribute to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing biaryl scaffolds, which are prevalent in FDA-approved drugs.
From an industrial perspective, 4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid is synthesized through multi-step organic transformations, often involving protecting group strategies to ensure regioselectivity. The Boc group is particularly favored for its stability under basic conditions and ease of removal under acidic conditions. This makes the compound a preferred choice for researchers working on prodrug design and targeted delivery systems.
Environmental and regulatory considerations also play a role in the compound's usage. While it is not classified as a hazardous material, proper handling and disposal protocols are recommended to minimize ecological impact. The growing interest in "green chemistry" has led to innovations in solvent-free and catalytic synthesis methods for such compounds, aligning with global sustainability goals.
In summary, 4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid (CAS No. 2757905-52-3) represents a critical building block in contemporary organic synthesis. Its applications span across drug discovery, agrochemicals, and material science, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for novel therapeutic and industrial solutions.
2757905-52-3 (4-bromo-3-{(tert-butoxy)carbonylamino}-2,6-difluorobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)